Cas no 108846-90-8 (4-(Chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine)

• Product Name: 4-(Chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine
• CAS No: 108846-90-8
• MF: C₁₃H₁₄ClN₅
• MW: 275.736760616302
• MDL: MFCD03903835
• CID: 1186414
• PubChem ID: 943907
• Update Time: 2025-05-26

4-(Chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4-(chloromethyl)-6-(3,4-dihydro-1(2H)-quinolinyl)-
• ASISCHEM C37359
• 4-(chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine
• 4-(chloromethyl)-6-(3,4-dihydro-2H-quinolin-1-yl)-1,3,5-triazin-2-amine
• [4-(chloromethyl)-6-(3,4-dihydro-2H-quinolin-1-yl)-s-triazin-2-yl]amine
• 4-CHLOROMETHYL-6-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-[1,3,5]TRIAZIN-2-YLAMINE
• KSC-16-11
• 108846-90-8
• LS-07606
• 1,3,5-Triazin-2-amine, 4-(chloromethyl)-6-(3,4-dihydro-1(2H)-quinolinyl)-
• SCHEMBL12134685
• STK132069
• AKOS000270264
• KUC105476N
• 4-(chloromethyl)-6-(1,2,3,4-tetrahydroquinolin-1-yl)-1,3,5-triazin-2-amine
• ALBB-023874
• MFCD03903835
• A910016
• AKOS BBS-00005498
• 4-(Chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine

• MDL： MFCD03903835
• Inchi： 1S/C13H14ClN5/c14-8-11-16-12(15)18-13(17-11)19-7-3-5-9-4-1-2-6-10(9)19/h1-2,4,6H,3,5,7-8H2,(H2,15,16,17,18)
• InChI Key： YFVGHUYNDXBRNV-UHFFFAOYSA-N
• SMILES： ClCC1=NC(N)=NC(=N1)N1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 275.09402
• Monoisotopic Mass: 275.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 520.6±60.0 °C at 760 mmHg
• Flash Point: 268.6±32.9 °C
• PSA: 67.93
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-(Chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine

Research Overview of CAS No. 108846-90-8: 4-(Chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine

The compound with CAS No. 108846-90-8, known as 4-(Chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a derivative of triazine, a heterocyclic aromatic compound with three nitrogen atoms in its ring structure. The presence of a chloromethyl group and a 3,4-dihydroquinolinyl group introduces interesting electronic and steric effects that make it a valuable candidate for various chemical reactions and functional materials.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to confirm its molecular structure. The triazine core is known for its stability and versatility, making it a popular scaffold in drug design and material synthesis. The chloromethyl group adds reactivity, enabling the compound to participate in nucleophilic substitution reactions, while the 3,4-dihydroquinolinyl group contributes aromaticity and potential for π–π interactions.

One of the most promising applications of this compound lies in its use as a precursor for advanced materials. For instance, it has been explored as a building block for polymeric materials with tailored electronic properties. By incorporating this compound into polymer backbones, scientists aim to develop materials with enhanced conductivity and mechanical stability. Recent research has demonstrated that polymers synthesized from this compound exhibit improved charge transport properties, making them suitable for applications in organic electronics such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

In addition to material science applications, this compound has shown potential in medicinal chemistry. The triazine moiety is known to exhibit bioactivity against various enzymes and receptors. By modifying the substituents on the triazine ring, researchers can tune the compound's pharmacokinetic properties and target specific biological pathways. Recent studies have investigated its inhibitory effects on kinases involved in cancer progression, suggesting its potential as a lead compound for anti-cancer drug development.

The synthesis of 4-(Chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. A common approach involves the condensation of chloroacetaldehyde with an appropriate diamine derivative followed by cyclization to form the triazine ring. The introduction of the 3,4-dihydroquinolinyl group typically requires a coupling reaction or a nucleophilic aromatic substitution strategy.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed computational chemistry methods to predict its environmental fate. Results indicate that under certain conditions, the compound undergoes hydrolysis or photodegradation pathways that reduce its persistence in aquatic environments.

In conclusion, CAS No. 108846-90-8, or 4-(Chloromethyl)-6-(3,4-dihydroquinolin-1(2H)-yl)-1,3,5-triazin-2-amine, represents a versatile molecule with diverse applications across multiple disciplines. Its unique combination of structural features makes it an attractive candidate for both fundamental research and industrial applications. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing modern chemistry and materials science.